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Compound of Interest

Compound Name:
5-Bromo-1-isobutyl-1H-1,2,3-

triazole

Cat. No.: B14845637

Get Quote

Executive Summary & Chemical Identity
Brominated triazoles (e.g., 4-Bromo-1H-1,2,3-triazole) are privileged scaffolds in drug

discovery, particularly for "click chemistry" (CuAAC) and antifungal pharmacophores. However,

their utility masks a dual-hazard profile: the high-energy nitrogen backbone of the triazole ring

and the alkylating/sensitizing potential of the halogenated motif.

This guide moves beyond standard GHS compliance, offering a mechanistic interpretation of

Safety Data Sheets (SDS) to protect researchers from "silent" hazards like shock-sensitive salt

formation and endocrine disruption.

Chemical Identity & Structure-Activity Relationship
(SAR)

The Triazole Ring: A 5-membered ring with 3 nitrogens.[1] High nitrogen-to-carbon ratio

implies potential explosivity or shock sensitivity, especially when dry.

The Bromine Substituent: Increases lipophilicity (LogP) and density. It acts as a reactive

handle for cross-coupling but also introduces halogenated waste constraints and potential for
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hydrobromic acid (HBr) evolution during thermal decomposition.

SDS Deep Dive: Decoding the H-Codes
Standard SDSs often understate the specific risks of heterocyclic intermediates. Below is the

interpretative framework for a typical brominated triazole SDS.
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GHS Code Standard Description
Technical Interpretation &

Actionable Insight

H302 Harmful if swallowed

Bioavailability Warning:

Triazoles are designed to

mimic biological substrates

(purines). Assume rapid

systemic absorption. Action:

Double-glove protocol is

mandatory.

H315 / H319 Skin/Eye Irritation

Acidic Decomposition:

Brominated compounds can

hydrolyze or decompose to

release HBr. Irritation may be

chemical (acid burn) rather

than just abrasive.

H335 Respiratory Irritation

Vapor Pressure Risk: Low

molecular weight brominated

triazoles sublime. Action:

Solids must be weighed inside

a fume hood, not on an open

bench.

H361 / H373 Reprotoxicity / STOT-RE

Mechanism Alert: Many

triazoles inhibit CYP450

enzymes (specifically CYP51).

This mechanism, useful

against fungi, causes off-target

endocrine disruption in

mammals.

EUH044 Risk of explosion if heated

under confinement

Nitrogen Energy: The

decomposition of the triazole

ring releases

gas rapidly. If the bromine

atom is cleaved, the radical

stability changes, potentially
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lowering the decomposition

temperature (

).

The "Silent" Hazard: Metal Triazolides
Critical Safety Alert: Most SDSs for brominated triazoles fail to explicitly warn against metal

contact. Triazoles with an acidic proton (N-H) can react with transition metals (Copper, Lead,

Zinc, Mercury) to form metal triazolides. These salts are often primary explosives (highly shock-

sensitive).

Diagram 1: The Triazole Handling Decision Matrix
This workflow enforces the "No Metal" rule to prevent accidental synthesis of energetic

materials.
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Input: Brominated Triazole Sample

Physical State?

Solid / Crystal Solution / Oil

CRITICAL: Tool Selection

Metal Spatula/Needle

 PROHIBITED

Plastic/Glass/Ceramic

 REQUIRED

RISK: Shock Sensitive
Metal Triazolide Formation

Proceed to Weighing
(Static Dissipative)

Click to download full resolution via product page

Caption: Decision logic preventing the inadvertent formation of explosive metal salts during

handling.

Toxicology & Mechanism of Action[2][3][4]
To understand the toxicity (H361/H373), one must understand the pharmacology.

Primary Mechanism (Antifungal): Inhibition of lanosterol 14

-demethylase (CYP51). This blocks ergosterol synthesis, destabilizing fungal cell
membranes.
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Mammalian Toxicity (The Risk):

Endocrine Disruption: Structural similarity allows triazoles to bind to human CYP enzymes

involved in steroidogenesis (testosterone/estrogen synthesis).

Oxidative Stress: Brominated triazoles can induce Reactive Oxygen Species (ROS)

accumulation in the liver, leading to hepatotoxicity.

Cardiotoxicity: Recent data suggests triazoles can compromise mitochondrial function in

cardiac tissue [1].

Protocol: The Self-Validating Storage System
Do not rely on the label date. Brominated compounds degrade. Implement this self-validating

storage protocol.

Materials:

Amber glass vial (UV protection).

Teflon-lined cap (prevents bromine leaching).

Secondary containment with pH indicator strip.

The Protocol:

Receipt: Inspect color. Pure brominated triazoles are often white/off-white. Yellow/Orange

indicates free bromine (

) liberation.

Storage: Store at 2-8°C. Place a small strip of moistened pH paper inside the secondary

container (not the vial).

Validation:

Pass: pH strip remains neutral.
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Fail: pH strip turns red (acidic vapors detected). This indicates HBr evolution. The

compound is degrading and the container pressure may be rising.

Disposal: If "Fail," do not open on the bench. Move to fume hood immediately for quenching

and disposal.

Waste Management: The Halogen Rule
Improper disposal of brominated triazoles is a common audit failure. They must never enter the

general organic waste stream if that stream is destined for fuel blending (non-halogenated).[2]

Diagram 2: Waste Stream Segregation Logic
Ensures compliance with EPA/EU regulations for halogenated organics.

Chemical Waste Generated Contains Halogens?
(Br, Cl, F, I)

YES (Brominated)

NO (C, H, N, O only)

Stream A: Halogenated Waste
(High Temp Incineration)

Pre-Req: Quench Reactive
Functional Groups

 If Reactive

Stream B: Non-Halogenated
(Fuel Blending)

Click to download full resolution via product page

Caption: Segregation logic to prevent costly disposal errors and environmental release of

dioxins/furans.

Disposal Specifications:

Container: High-density polyethylene (HDPE) or glass. Avoid metal cans (corrosion risk from

HBr).

Labeling: Must explicitly state "HALOGENATED ORGANIC."

Why? Burning halogenated waste in standard kilns creates acid rain (HBr/HCl) and toxic

dioxins. It requires specialized scrubbers and higher temperatures.
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Emergency Response
Spill (Solid): Do not sweep (dust explosion risk). Use a wet wipe or damp paper towel to pick

up solids.

Spill (Liquid): Absorb with vermiculite. Do not use paper towels for concentrated brominated

liquids (potential fire hazard if strong oxidizer properties are present).

Fire: Use

or dry chemical. Warning: Thermal decomposition will produce Hydrogen Bromide (HBr) gas
(white fumes). Full face respirator or SCBA is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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